5-(1-methyl-1H-pyrazol-4-yl)-1-(1-phenylethyl)-1,4-dihydroimidazo[4,5-c]pyrazole

• IUPAC Name: 5-(1-methylpyrazol-4-yl)-1-(1-phenylethyl)-4H-imidazo[4,5-c]pyrazole
• InChI: InChI=1S/C16H16N6/c1-11(12-6-4-3-5-7-12)22-16-14(9-18-22)19-15(20-16)13-8-17-21(2)10-13/h3-11H,1-2H3,(H,19,20)
• InChI Key: XDHRBIWREVWRBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2C3=C(C=N2)NC(=N3)C4=CN(N=C4)C
• Molecular Formula: C16H16N6
• Molecular Weight: 292.34 g/mol

Description

The compound 5-(1-methyl-1H-pyrazol-4-yl)-1-(1-phenylethyl)-1,4-dihydroimidazo[4,5-c]pyrazole is a novel chemical entity that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of imidazo[4,5-c]pyrazoles and has a unique chemical structure that makes it a promising candidate for various therapeutic applications.

Mechanism of Action

The mechanism of action of 5-(1-methyl-1H-pyrazol-4-yl)-1-(1-phenylethyl)-1,4-dihydroimidazo[4,5-c]pyrazole is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes, kinases, and receptors. This compound has been shown to exhibit significant activity against several cancer cell lines, and it is believed to act by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(1-methyl-1H-pyrazol-4-yl)-1-(1-phenylethyl)-1,4-dihydroimidazo[4,5-c]pyrazole have been extensively studied. This compound has been shown to exhibit significant anti-inflammatory, antioxidant, and antitumor activities. It has also been shown to modulate various signaling pathways involved in cell proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

The compound 5-(1-methyl-1H-pyrazol-4-yl)-1-(1-phenylethyl)-1,4-dihydroimidazo[4,5-c]pyrazole has several advantages and limitations for lab experiments. One of the main advantages is its high potency and selectivity against various biological targets. However, one of the main limitations is its low solubility in aqueous solutions, which makes it challenging to study its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for the research of 5-(1-methyl-1H-pyrazol-4-yl)-1-(1-phenylethyl)-1,4-dihydroimidazo[4,5-c]pyrazole. One of the main directions is to study its potential applications in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. Another direction is to develop novel analogs and derivatives of this compound with enhanced potency and selectivity against specific biological targets. Additionally, further studies are needed to understand its mechanism of action and to study its pharmacokinetics and pharmacodynamics in vivo.

Synthesis Methods

The synthesis of 5-(1-methyl-1H-pyrazol-4-yl)-1-(1-phenylethyl)-1,4-dihydroimidazo[4,5-c]pyrazole is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the one-pot multi-component reaction (MCR) method. This method involves the reaction of three different components, namely, 4-methyl-1H-pyrazole, benzaldehyde, and 2-aminopyrazole, in the presence of a suitable catalyst and solvent. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

The compound 5-(1-methyl-1H-pyrazol-4-yl)-1-(1-phenylethyl)-1,4-dihydroimidazo[4,5-c]pyrazole has several potential applications in scientific research, particularly in drug discovery and development. It has been shown to exhibit significant activity against various biological targets such as kinases, enzymes, and receptors. This compound has been extensively studied for its potential applications in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders.